2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide

• IUPAC Name: 2-(5-methyl-3-nitropyrazol-1-yl)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C11H11N5O3/c1-8-5-10(16(18)19)14-15(8)7-11(17)13-9-3-2-4-12-6-9/h2-6H,7H2,1H3,(H,13,17)
• InChI Key: RFABJIXLPKVUAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)NC2=CN=CC=C2)[N+](=O)[O-]
• Molecular Formula: C11H11N5O3
• Molecular Weight: 261.24 g/mol

Description

2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide, also known as MNPA, is a chemical compound with potential applications in scientific research. This compound is synthesized through a multi-step process and has been shown to have various biochemical and physiological effects. In

Mechanism of Action

2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide acts by binding to GABA receptors and modulating their activity. GABA receptors are important for regulating neuronal activity, and their dysfunction has been implicated in various neurological disorders, such as anxiety, depression, and epilepsy. 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide has also been shown to affect the release of neurotransmitters, such as dopamine and serotonin, which are important for regulating mood and behavior.
Biochemical and Physiological Effects:
2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide has been shown to have various biochemical and physiological effects. This compound has been shown to increase the activity of GABA receptors, which can lead to a decrease in neuronal activity. 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide has also been shown to affect the release of neurotransmitters, such as dopamine and serotonin, which can have an effect on mood and behavior.

Advantages and Limitations for Lab Experiments

2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide has several advantages for lab experiments. This compound is relatively easy to synthesize and can be obtained in large quantities. 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide has also been shown to have a high degree of selectivity for GABA receptors, which makes it a useful tool for studying the mechanisms of neurological disorders. However, 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide also has some limitations for lab experiments. This compound has a short half-life, which can make it difficult to study its long-term effects. 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide also has a low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide. One direction is to study the long-term effects of 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide on neuronal activity and behavior. Another direction is to investigate the potential therapeutic applications of 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide for neurological disorders, such as anxiety, depression, and epilepsy. Additionally, future research could focus on developing new compounds that are based on the structure of 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide and have improved pharmacokinetic properties. Overall, 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide is a promising compound for studying the mechanisms of neurological disorders and has potential applications in the development of new therapeutic agents.

Synthesis Methods

2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide is synthesized through a multi-step process that involves the reaction of 3-pyridinecarboxylic acid with 2-amino-5-methyl-3-nitropyrazole. This reaction yields 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide as a white solid. The synthesis of 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide is a complex process that requires careful attention to detail and the use of specialized equipment.

Scientific Research Applications

2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have an effect on the activity of GABA receptors, which are important for regulating neuronal activity. 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide has also been shown to have an effect on the release of neurotransmitters, such as dopamine and serotonin. These effects make 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-pyridin-3-ylacetamide a promising compound for studying the mechanisms of neurological disorders.